Cas no 69751-74-2 (Methanone,(2-amino-3,5-dibromophenyl)phenyl-)

Methanone, (2-amino-3,5-dibromophenyl)phenyl-, is a brominated aromatic ketone derivative characterized by its unique structural features, including an amino group and two bromine substituents on the phenyl ring. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its brominated aromatic framework enhances reactivity in cross-coupling reactions, while the amino group offers further functionalization potential. The presence of electron-withdrawing bromine atoms also influences its electronic properties, making it valuable in designing advanced materials. High purity and consistent quality ensure reliable performance in synthetic applications. Proper handling is advised due to potential sensitivity to light and moisture.
Methanone,(2-amino-3,5-dibromophenyl)phenyl- structure
69751-74-2 structure
Product Name:Methanone,(2-amino-3,5-dibromophenyl)phenyl-
CAS No:69751-74-2
MF:C13H9Br2NO
MW:355.024661779404
CID:502605
PubChem ID:2749073
Update Time:2025-10-29

Methanone,(2-amino-3,5-dibromophenyl)phenyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone,(2-amino-3,5-dibromophenyl)phenyl-
    • (2-amino-3,5-dibromophenyl)-phenylmethanone
    • 2-AMINO-3,5-DIBROMOBENZOPHENONE
    • 2-Amino-3,5-dibrom-benzophenon
    • 2-amino-3,5-dibromo-benzophenone
    • FT-0611040
    • SCHEMBL10691843
    • (2-Amino-3,5-dibromophenyl)(phenyl)methanone
    • A836634
    • DTXSID20372751
    • AKOS004900812
    • 3,5-dibromo-2-aminobenzophenone
    • [2-azanyl-3,5-bis(bromanyl)phenyl]-phenyl-methanone
    • SB82906
    • 69751-74-2
    • MDL： MFCD00179565
    • Inchi： 1S/C13H9Br2NO/c14-9-6-10(12(16)11(15)7-9)13(17)8-4-2-1-3-5-8/h1-7H,16H2
    • InChI Key： IMLLZDZNMSFUSJ-UHFFFAOYSA-N
    • SMILES： BrC1=CC(=CC(C(C2C=CC=CC=2)=O)=C1N)Br

Computed Properties

  • Exact Mass: 352.90500
  • Monoisotopic Mass: 352.90509g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.09000
  • LogP: 4.60600

Methanone,(2-amino-3,5-dibromophenyl)phenyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A385688-1g
(2-Amino-3,5-dibromophenyl)(phenyl)methanone
 69751-74-2 97%
1g
 $800.0 2024-04-17

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